Cas no 1210143-29-5 (8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one
• CAS No: 1210143-29-5
• MF: C₂₃H₂₂N₂O₅S
• MW: 438.496184825897
• CID: 5776619
• PubChem ID: 45587960
• Update Time: 2025-07-16

8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 1210143-29-5
• 8-methoxy-3-[4-(2-thiophen-2-ylcyclopropanecarbonyl)piperazine-1-carbonyl]chromen-2-one
• F5855-0803
• 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one
• VU0524471-1
• AKOS024523134
• 8-methoxy-3-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazine-1-carbonyl)-2H-chromen-2-one

• Inchi： 1S/C23H22N2O5S/c1-29-18-5-2-4-14-12-17(23(28)30-20(14)18)22(27)25-9-7-24(8-10-25)21(26)16-13-15(16)19-6-3-11-31-19/h2-6,11-12,15-16H,7-10,13H2,1H3
• InChI Key： QINHOPIEUKLPGW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC1C(N1CCN(C(C2C(=O)OC3C(=CC=CC=3C=2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 438.125
• Monoisotopic Mass: 438.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 2.4

Additional information on 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one

Introduction to Compound with CAS No 1210143-29-5 and Product Name: 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one

The compound with the CAS number 1210143-29-5 and the product name 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a chromenone core appended with functionalized piperazine and thiophene units, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its intricate molecular architecture. The chromenone moiety, characterized by a benzopyranone skeleton, is well-known for its presence in numerous bioactive natural products and pharmaceutical agents. The 8-methoxy substituent at the 8-position of the chromenone ring enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability. Additionally, the presence of a carbonyl group at the 3-position introduces a site for further functionalization, allowing for the exploration of various derivatives with enhanced biological properties.

The 4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine moiety is another key feature of this compound. Piperazine derivatives are widely recognized for their pharmacological activity, particularly in the treatment of parasitic infections, allergies, and central nervous system disorders. The incorporation of a cyclopropane ring into the piperazine structure not only adds to the molecular complexity but also potentially influences the binding affinity and selectivity of the compound towards its target receptors. The thiophen-2-yl substituent further enhances the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds with similar structural motifs exhibit potent inhibitory effects on various enzymes and receptors involved in pathophysiological processes. For instance, derivatives of chromenone have been reported to possess anti-inflammatory, antioxidant, and anticancer properties. The 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one compound, with its unique structural features, is anticipated to exhibit similar or even superior biological activities.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Initial experiments suggest that it may interact with specific targets involved in neurodegenerative diseases, such as amyloid-beta aggregation and tau hyperphosphorylation. The presence of both chromenone and piperazine moieties provides multiple opportunities for interaction with biological macromolecules, including proteins and nucleic acids. This dual functionality makes it a versatile scaffold for designing molecules that can modulate multiple disease pathways simultaneously.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the complex core structure efficiently. The introduction of functional groups like carbonyls and thiophenes necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, recent improvements in synthetic methodologies have made it feasible to produce such intricate molecules on a scalable basis.

From a regulatory perspective, compounds like 8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate their pharmacokinetic profiles and potential toxicities. These studies provide critical data for determining whether such compounds are suitable for further development into therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the process of identifying promising candidates like this one. By leveraging large datasets containing chemical structures and biological activities, computational models can predict the potential efficacy of new molecules with remarkable accuracy. This approach has not only reduced the time required for hit identification but also enabled the exploration of novel chemical spaces that were previously inaccessible through traditional methods.

Future research directions may focus on optimizing the pharmacological properties of this compound through structure-based drug design or by exploring its analogs using combinatorial chemistry techniques. The ability to rapidly synthesize and screen large libraries of derivatives will be crucial in identifying more potent and selective agents based on this scaffold. Additionally, investigating the mechanism of action at a molecular level will provide valuable insights into how these compounds interact with their biological targets.

In conclusion,8-methoxy-3-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}-2H-chromen-2-one represents a significant contribution to the field of medicinal chemistry. Its complex structure, featuring multiple functional groups and heterocyclic moieties, positions it as a promising candidate for further development into novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational tools,CAS No 1210143-29-5 continues to attract interest from researchers seeking innovative solutions for treating various diseases.